Cas no 2096997-00-9 (1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole)

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole is a boronic ester-functionalized sulfonylpyrazole derivative, primarily employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under typical reaction conditions, attributed to the tetramethyl-1,3,2-dioxaborolane protecting group, which enhances handling and storage. The sulfonylpyrazole moiety offers reactivity for further functionalization, making it valuable in cross-coupling reactions and medicinal chemistry applications. The compound's structural features facilitate its use in Suzuki-Miyaura couplings, enabling the synthesis of complex biaryl systems. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a reliable building block for advanced molecular frameworks.
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole structure
2096997-00-9 structure
Product Name:1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
CAS No:2096997-00-9
MF:C15H19BN2O4S
MW:334.198362588882
MDL:MFCD20231464
CID:5085303
PubChem ID:56776831
Update Time:2025-06-07

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
    • W2868
    • 1-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)-1H-pyrazole
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpyrazole
    • BS-33565
    • 2096997-00-9
    • 1-([4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENE]SULFONYL)PYRAZOLE
    • F75393
    • CS-0177873
    • MFCD20231464
    • 1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONYL]PYRAZOLE
    • 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
    • MDL: MFCD20231464
    • Inchi: 1S/C15H19BN2O4S/c1-14(2)15(3,4)22-16(21-14)12-6-8-13(9-7-12)23(19,20)18-11-5-10-17-18/h5-11H,1-4H3
    • InChI Key: OACLVVBLTNYIEP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(N1C=CC=N1)(=O)=O

Computed Properties

  • Exact Mass: 334.1158584g/mol
  • Monoisotopic Mass: 334.1158584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB311375-1 g
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole; 97%
2096997-00-9
1g
€467.00 2023-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1248543-250mg
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
250mg
¥625 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1248543-1g
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
1g
¥1440 2023-04-14
abcr
AB311375-1g
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole, 97%; .
2096997-00-9 97%
1g
€467.00 2025-03-19
eNovation Chemicals LLC
Y1264439-1g
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
1g
$245 2023-05-17
Aaron
AR00JNIQ-100mg
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
100mg
$35.00 2025-02-12
Aaron
AR00JNIQ-250mg
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
250mg
$54.00 2023-12-14
1PlusChem
1P00JNAE-100mg
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
100mg
$28.00 2023-12-19
1PlusChem
1P00JNAE-250mg
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
250mg
$48.00 2023-12-19
1PlusChem
1P00JNAE-1g
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
2096997-00-9 97%
1g
$126.00 2023-12-19

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Related Literature

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